N-[2-(allyloxy)-5-chlorobenzyl]-N-(3-pyridinylmethyl)amine

• Molecular Formula: C16H17ClN2O
• Molecular Weight: 288.77 g/mol
• IUPAC Name: N-[(5-chloro-2-prop-2-enoxyphenyl)methyl]-1-pyridin-3-ylmethanamine
• InChI: InChI=1S/C16H17ClN2O/c1-2-8-20-16-6-5-15(17)9-14(16)12-19-11-13-4-3-7-18-10-13/h2-7,9-10,19H,1,8,11-12H2
• InChI Key: KCWWRYATKRRNEI-UHFFFAOYSA-N
• SMILES: C=CCOC1=C(C=C(C=C1)Cl)CNCC2=CN=CC=C2

Description

N-[2-(allyloxy)-5-chlorobenzyl]-N-(3-pyridinylmethyl)amine (referred to as ACBP in ACBP is a selective ligand for the sigma-1 receptor, which is a protein that is involved in various physiological functions, including pain perception, cell survival, and memory formation.

Mechanism of Action

The mechanism of action of ACBP involves its binding to the sigma-1 receptor, which is a chaperone protein that is involved in the regulation of various cellular processes. ACBP has been shown to modulate the activity of the sigma-1 receptor by stabilizing its dimeric conformation and promoting its interaction with other proteins, such as ion channels and enzymes. This results in the modulation of various physiological functions, including pain perception, cell survival, and memory formation.
Biochemical and Physiological Effects:
ACBP has been shown to have various biochemical and physiological effects, including the modulation of ion channel activity, the regulation of intracellular calcium levels, and the promotion of cell survival. In addition, ACBP has been shown to have anti-inflammatory and neuroprotective effects, which may be useful for the treatment of various diseases, including neuropathic pain, depression, and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using ACBP in lab experiments is its selective binding to the sigma-1 receptor, which allows for the specific modulation of its activity. In addition, ACBP is relatively easy to synthesize and can be obtained in high yields. However, one of the limitations of using ACBP in lab experiments is its potential toxicity, which may limit its use in vivo. In addition, the mechanism of action of ACBP is not fully understood, which may limit its application in certain areas of research.

Future Directions

There are several future directions for the study of ACBP, including the optimization of its synthesis and purification, the development of more selective and potent sigma-1 receptor ligands, and the investigation of its therapeutic potential for various diseases, including neuropathic pain, depression, and Alzheimer's disease. In addition, the elucidation of the mechanism of action of ACBP may lead to the discovery of new targets for drug development and the development of more effective treatments for various diseases.

Synthesis Methods

The synthesis of ACBP involves several steps, including the reaction of 2-(allyloxy)-5-chlorobenzyl chloride with pyridine-3-methanol, followed by the addition of ammonia and subsequent purification. The yield of ACBP can be improved by optimizing the reaction conditions and using high-quality starting materials.

Scientific Research Applications

ACBP has been studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, ACBP has been shown to modulate the activity of the sigma-1 receptor, which is involved in the regulation of neuronal excitability and synaptic plasticity. In pharmacology, ACBP has been studied for its potential as a therapeutic agent for various diseases, including neuropathic pain, depression, and Alzheimer's disease. In medicinal chemistry, ACBP has been used as a tool compound to study the structure-activity relationship of sigma-1 receptor ligands.